2-Hydroxybutanoic Acid

• CAS No.: 600-15-7
• Product Name: 2-Hydroxybutanoic Acid
• Molecular Formula: C4H8O3
• Molecular Weight: 104.1 g/mol
• IUPAC Name: 2-hydroxybutanoic acid
• Standard InChI: InChI=1S/C4H8O3/c1-2-3(5)4(6)7/h3,5H,2H2,1H3,(H,6,7)
• Standard InChIKey: AFENDNXGAFYKQO-UHFFFAOYSA-N
• SMILES: CCC(C(=O)O)O
• Canonical SMILES: CCC(C(=O)O)O
• Melting Point: 44.2 °C; 44.2°C
• Physical Description: Solid
• Description: 2-hydroxybutyric acid is a hydroxybutyric acid having a single hydroxyl group located at position 2; urinary secretion of 2-hydroxybutyric acid is increased with alcohol ingestion or vigorous physical exercise and is associated with lactic acidosis and ketoacidosis in humans and diabetes in animals. It has a role as a human metabolite and an algal metabolite. It is a hydroxybutyric acid and a 2-hydroxy monocarboxylic acid. It derives from a butyric acid. It is a conjugate acid of a 2-hydroxybutyrate.; (+/-)alpha-hydoxy butyric acid, also known as 2-hydroxybutanoic acid or alpha-hydroxybutyrate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon (+/-)alpha-hydoxy butyric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa) (+/-)alpha-hydoxy butyric acid has been found in human prostate tissue, and has also been detected in most biofluids, including blood, feces, sweat, and saliva. Within the cell, (+/-)alpha-hydoxy butyric acid is primarily located in the cytoplasm (+/-)alpha-hydoxy butyric acid exists in all eukaryotes, ranging from yeast to humans. In humans, (+/-)alpha-hydoxy butyric acid is involved in the propanoate metabolism pathway (+/-)alpha-hydoxy butyric acid is also involved in a few metabolic disorders, which include the methylmalonic aciduria due to cobalamin-related disorders pathway, the malonic aciduria pathway, and malonyl-CoA decarboxylase deficiency (+/-)alpha-hydoxy butyric acid has been found to be associated with several diseases known as dihydrolipoamide dehydrogenase deficiency and schizophrenia; (+/-)alpha-hydoxy butyric acid has also been linked to the inborn metabolic disorders including pyruvate dehydrogenase deficiency.
• Related CAS: 5094-24-6 (mono-hydrochloride salt)
• Synonyms: (±)-2-Hydroxybutanoic Acid; DL-2-Hydroxybutyric Acid; (RS)-2-Hydroxybutyric Acid; (±)-2-Hydroxy-n-butyric Acid; (±)-2-Hydroxybutanoic Acid; (±)-2-Hydroxybutyric Acid; (±)-α-Hydroxybutyric Acid; 2-Hydroxybutanoic Acid; 2-Hydroxybutyric Acid; DL-2-Hydr
• PubChem Compound: 11266
• Last Modified: Nov 11 2021